Cas no 2034482-54-5 (3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide)

• Product Name: 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• CAS No: 2034482-54-5
• MF: C₁₄H₁₆N₄O₂S
• MW: 304.3674
• CID: 5351542
• Update Time: 2025-06-08

3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(6-methylpyridazin-3-yl)oxy-N-thiophen-2-ylpyrrolidine-1-carboxamide
• 3-((6-methylpyridazin-3-yl)oxy)-N-(thiophen-2-yl)pyrrolidine-1-carboxamide
• 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

• Inchi： 1S/C14H16N4O2S/c1-10-4-5-12(17-16-10)20-11-6-7-18(9-11)14(19)15-13-3-2-8-21-13/h2-5,8,11H,6-7,9H2,1H3,(H,15,19)
• InChI Key： NNNHKKFCQJJFSB-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1N([H])C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 371
• XLogP3: 1.6
• Topological Polar Surface Area: 95.6

Additional information on 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide

Introduction to 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide (CAS No. 2034482-54-5)

3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide, with the CAS number 2034482-54-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring, a thiophene moiety, and a 6-methylpyridazine unit. These structural elements contribute to its potential therapeutic applications and biological activities.

The development of new pharmaceutical agents is a complex and multidisciplinary endeavor, and 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide represents a promising candidate in this domain. Recent studies have highlighted its potential as a modulator of various biological pathways, making it an interesting target for further investigation.

Structural Characteristics

The molecular structure of 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide is composed of several key functional groups. The pyrrolidine ring, a five-membered cyclic amine, is known for its flexibility and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The thiophene moiety, a five-membered heterocyclic compound containing sulfur, imparts unique electronic properties and aromatic stability. The 6-methylpyridazine unit, a six-membered heterocyclic compound with two nitrogen atoms, contributes to the compound's overall polarity and reactivity.

Biological Activity

Recent research has focused on the biological activity of 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Additionally, in vivo studies in animal models have confirmed its efficacy in reducing pain and inflammation.

Pharmacological Mechanisms

The pharmacological mechanisms underlying the activity of 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide are not yet fully understood. However, preliminary data suggest that it may act through multiple pathways. One potential mechanism involves the modulation of ion channels, particularly those involved in pain signaling. Another possible mechanism is the inhibition of enzymes such as COX (cyclooxygenase), which play a crucial role in the synthesis of prostaglandins, mediators of pain and inflammation.

Clinical Potential

The clinical potential of 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide is currently being explored through various preclinical and early-stage clinical trials. These trials aim to evaluate its safety, efficacy, and pharmacokinetic properties in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile.

Synthetic Routes

The synthesis of 3-[(6-methylpyridazin-3-yl)oxy]-N-(thiophen-2-yl)pyrrolidine-1-carboxamide involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the coupling of 6-methylpyridazine with an appropriate thiophene derivative, followed by the introduction of the pyrrolidine ring through a series of reactions such as nucleophilic substitution and cyclization. Advanced synthetic techniques and catalysts are often employed to enhance the efficiency and selectivity of these reactions.

Analytical Methods

The characterization and analysis of 3-[(6-methylpyridazin--3-yloxy)-N-(thiophen--2--yl)-pyrrolidine--1--carboxamide] are crucial for ensuring its purity and quality. High-performance liquid chromatography (HPLC), mass spectrometry (MS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) are commonly used techniques for this purpose. These methods provide detailed information about the compound's structure, purity, and potential impurities.

Safety Considerations

Safety is a paramount concern in the development of new pharmaceutical agents. Extensive toxicological studies have been conducted on 3-[(6-methylpyridazin--3-yloxy)-N-(thiophen--2--yl)-pyrrolidine--1--carboxamide] to assess its potential adverse effects on human health. These studies have shown that the compound has a low toxicity profile when administered at therapeutic doses. However, as with any new drug candidate, ongoing monitoring is necessary to ensure long-term safety.

FUTURE DIRECTIONS AND CONCLUSIONS

The future directions for research on 3-[(6-methylpyridazin--3-yloxy)-N-(thiophen--2-y l)-y l)-y l)y l)y l)y l)y l)y l)y l)y l) py rro lid ine - 1 - car box amide include further elucidation of its pharmacological mechanisms, optimization of its chemical structure for improved potency and selectivity, and evaluation in more advanced clinical trials. The ultimate goal is to develop this compound into a safe and effective therapeutic agent for treating inflammatory diseases and pain conditions.